(2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C25H18Cl2N2O3S
• Molecular Weight: 497.4 g/mol
• IUPAC Name: (2Z)-2-[[3-chloro-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C25H18Cl2N2O3S/c1-2-31-21-12-16(11-18(27)23(21)32-14-15-7-9-17(26)10-8-15)13-22-24(30)29-20-6-4-3-5-19(20)28-25(29)33-22/h3-13H,2,14H2,1H3/b22-13-
• InChI Key: YHKVIWKBWULJRZ-XKZIYDEJSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)Cl)OCC5=CC=C(C=C5)Cl
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)Cl)OCC5=CC=C(C=C5)Cl

Description

(2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazolo-benzimidazole derivative that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of (2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and signaling pathways. For example, it has been reported to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and transcription. It has also been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in regulating inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and scavenge free radicals. It has also been reported to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is its potential applications in various scientific research fields. It has shown promising results in preclinical studies, making it a potential candidate for further development. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on (2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One potential direction is to further investigate its anticancer properties and its potential use as a diagnostic agent for cancer. Another direction is to study its potential use as an antimicrobial agent for the treatment of bacterial and fungal infections. Additionally, more studies are needed to understand its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of (2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the condensation of 3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde and 2-aminothiazole in the presence of an acid catalyst. The reaction mixture is refluxed for several hours to obtain the desired product. The purity of the product can be confirmed by various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

(2Z)-2-{3-chloro-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown potential applications in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been reported to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. It has also been studied for its potential use as a diagnostic agent for various diseases.